Cas no 97914-19-7 (3,4'-Dihydroxy-3',5,7-trimethoxyflavan)

3,4'-Dihydroxy-3',5,7-trimethoxyflavan is a flavan derivative characterized by its distinct polyphenolic structure, featuring hydroxyl and methoxy substitutions at key positions. This compound exhibits notable antioxidant properties due to its ability to scavenge free radicals and chelate metal ions, making it valuable in oxidative stress research. Its structural features also suggest potential bioactivity in modulating cellular pathways, particularly in inflammation and metabolic studies. The presence of multiple functional groups enhances its solubility in polar organic solvents, facilitating purification and analytical applications. This flavanoid is of interest in phytochemical and pharmacological research for its role as a secondary metabolite in plant extracts.
3,4'-Dihydroxy-3',5,7-trimethoxyflavan structure
97914-19-7 structure
Product Name:3,4'-Dihydroxy-3',5,7-trimethoxyflavan
CAS No:97914-19-7
MF:C18H20O6
MW:332.347805976868
CID:836909
PubChem ID:68795440
Update Time:2025-10-06

3,4'-Dihydroxy-3',5,7-trimethoxyflavan Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Hydroxy-3-methoxyphenyl)-5,7-dimethoxychroman-3-ol
    • 3,4'-Dihydroxy-3',5,7-trimethoxy
    • 3,4'-Dihydroxy-3',5,7-trimethoxyflavan
    • (2R,3R)-3,4-Dihydro-2-(4-hydroxy-3-methoxyphenyl)-5,7-dimethoxy-2H-1-benzopyran-3-ol (ACI)
    • 2H-1-Benzopyran-3-ol, 3,4-dihydro-2-(4-hydroxy-3-methoxyphenyl)-5,7-dimethoxy-, (2R-cis)- (ZCI)
    • 2-(4-hydroxy-3-methoxyphenyl)-5,7-dimethoxy-3,4-dihydro-2H-chromen-3-ol
    • SCHEMBL3805650
    • 2H-1-Benzopyran-3-ol,3,4-dihydro-2-(4-hydroxy-3-methoxyphenyl)-5,7-dimethoxy-,(2R-cis)-
    • 3,4/'-Dihydroxy-3/',5,7-trimethoxyflavan
    • 4'-hydroxy-5,7,3'-trimethoxyflavan-3-ol
    • 97914-19-7
    • 3,4'-Dihydroxy-3,5',7-trimethoxyflavan
    • AKOS022184710
    • Epicatechin 5,7,3'-trimethyl ether
    • [ "" ]
    • Inchi： 1S/C18H20O6/c1-21-11-7-15(22-2)12-9-14(20)18(24-16(12)8-11)10-4-5-13(19)17(6-10)23-3/h4-8,14,18-20H,9H2,1-3H3/t14-,18-/m1/s1
    • InChI Key： IJCWCJRLHJAVFD-RDTXWAMCSA-N
    • SMILES： O(C1C=C(OC)C=C2O[C@H](C3C=CC(O)=C(OC)C=3)[C@@H](CC=12)O)C

Computed Properties

  • Exact Mass: 332.12600
  • Monoisotopic Mass: 332.12598835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 77.4Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 541.1±50.0 °C at 760 mmHg
  • Flash Point: 281.0±30.1 °C
  • PSA: 77.38000
  • LogP: 2.45510
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

3,4'-Dihydroxy-3',5,7-trimethoxyflavan Security Information

3,4'-Dihydroxy-3',5,7-trimethoxyflavan Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4'-Dihydroxy-3',5,7-trimethoxyflavan Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM133397-1g
2-(4-hydroxy-3-methoxyphenyl)-5,7-dimethoxychroman-3-ol
 97914-19-7 95%
1g
 $374 2021-06-09
Chemenu
CM133397-1g
2-(4-hydroxy-3-methoxyphenyl)-5,7-dimethoxychroman-3-ol
 97914-19-7 95%
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 $374 2022-06-09
Alichem
A449042674-250mg
3,4'-Dihydroxy-3,5',7-Trimethoxyflavan
 97914-19-7 95%
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 $168.00 2023-08-31
Alichem
A449042674-1g
3,4'-Dihydroxy-3,5',7-Trimethoxyflavan
 97914-19-7 95%
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TargetMol Chemicals
TN2878-5 mg
3,4'-Dihydroxy-3,5',7-trimethoxyflavan
 97914-19-7 98%
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 ￥ 3,330 2023-07-11
TargetMol Chemicals
TN2878-1 mL * 10 mM (in DMSO)
3,4'-Dihydroxy-3,5',7-trimethoxyflavan
 97914-19-7 98%
1 mL * 10 mM (in DMSO)
 ￥ 3430 2023-09-15
TargetMol Chemicals
TN2878-5mg
3,4'-Dihydroxy-3,5',7-trimethoxyflavan
 97914-19-7
5mg
 ￥ 3330 2024-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1087468-250mg
5,7,3'-Tri-O-methyl (-)-epicatechin
 97914-19-7 98%
250mg
 ￥1990.00 2024-04-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1087468-1g
5,7,3'-Tri-O-methyl (-)-epicatechin
 97914-19-7 98%
1g
 ￥4645.00 2024-04-23
TargetMol Chemicals
TN2878-1 ml * 10 mm
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 97914-19-7
1 ml * 10 mm
 ￥ 3430 2024-07-20

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